Cas no 21788-37-4 (1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)-)

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)-
• CAS No: 21788-37-4
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 250196
• PubChem ID: 5315463
• Update Time: 2025-07-12

1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)-
• 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
• L-BIOTIN
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, [3aR-(3aa,4b,6aa)]-
• 1H-Thieno[3,4-d]imidazole-4-valeric acid,hexahydro-2-oxo-, stereoisomer (8CI)
• AC1NST2B
• HY-W048449
• Cambridge id 5192882
• (3aR,4R,6aS)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid
• 22377-59-9
• SCHEMBL826595
• CS-0100427
• 5-[(3aR, 4R, 6aS)-2-oxo-1, 3, 3a, 4, 6, 6a-hexahydrothieno[3, 4-d]imidazol-4-yl]pentanoic acid
• 3'-biotin
• 1H-Thieno[3,4-d]imidazole-4-valeric acid, hexahydro-2-oxo-, stereoisomer (8CI)
• AKOS025150664
• 5-[(3aR,4R,6aS)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid
• DTXSID30415688
• AS-11756
• 21788-37-4
• CHEMBL4782949
• dl-Biotin

• Inchi： 1S/C10H16N2O3S/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-/m1/s1
• InChI Key： YBJHBAHKTGYVGT-ZXFLCMHBSA-N
• SMILES： S1C[C@@H]2[C@H]([C@H]1CCCCC(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 244.08828
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.43